Cas no 2228001-30-5 ((2R)-4-methyl-3-phenylpentan-2-ol)

• Product Name: (2R)-4-methyl-3-phenylpentan-2-ol
• CAS No: 2228001-30-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6000071
• PubChem ID: 165638821
• Update Time: 2025-08-04

(2R)-4-methyl-3-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-methyl-3-phenylpentan-2-ol
• EN300-1876487
• 2228001-30-5

• Inchi： 1S/C12H18O/c1-9(2)12(10(3)13)11-7-5-4-6-8-11/h4-10,12-13H,1-3H3/t10-,12?/m1/s1
• InChI Key： LWJMRMBPQVYSJE-RWANSRKNSA-N
• SMILES： O[C@H](C)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-methyl-3-phenylpentan-2-ol

Comprehensive Overview of (2R)-4-methyl-3-phenylpentan-2-ol (CAS No. 2228001-30-5): Properties, Applications, and Industry Insights

The compound (2R)-4-methyl-3-phenylpentan-2-ol (CAS No. 2228001-30-5) is a chiral secondary alcohol with a unique molecular structure featuring a phenyl group and a methyl branch. This optically active molecule has garnered significant attention in pharmaceutical and fine chemical industries due to its potential as a building block for asymmetric synthesis and chiral auxiliaries. The R-configuration at the stereocenter makes it particularly valuable for designing enantioselective catalysts and biologically active compounds.

Recent advancements in green chemistry have highlighted the importance of sustainable production methods for chiral intermediates like (2R)-4-methyl-3-phenylpentan-2-ol. Researchers are exploring biocatalytic routes using engineered enzymes or microbial systems to achieve higher enantiomeric excess (ee) while reducing environmental impact. This aligns with the growing market demand for eco-friendly synthesis processes, as evidenced by increased searches for "biocatalysis in chiral alcohol production" and "sustainable chiral building blocks" across scientific databases.

The physicochemical properties of CAS No. 2228001-30-5 contribute to its versatility. With moderate lipophilicity (logP ~2.8) and a molecular weight of 178.26 g/mol, it demonstrates good solubility in common organic solvents while remaining sufficiently stable for various chemical transformations. These characteristics make it suitable for structure-activity relationship (SAR) studies in medicinal chemistry, particularly in modifying pharmacokinetic profiles of lead compounds. Industry professionals frequently search for "chiral alcohol solubility data" and "steric effects in phenyl-substituted alcohols," reflecting the compound's relevance in drug design.

In fragrance and flavor applications, the structural features of (2R)-4-methyl-3-phenylpentan-2-ol suggest potential as a scent modifier or flavor enhancer. The phenyl group may contribute aromatic notes, while the branched alkyl chain could provide woody or earthy undertones. Perfumers and food scientists are increasingly investigating such chiral alcohols for their stereospecific olfactory properties, as shown by rising queries about "chirality in fragrance chemistry" and "stereochemistry of flavor compounds."

Analytical characterization of 2228001-30-5 typically involves chiral HPLC for enantiomeric purity assessment, complemented by NMR spectroscopy and mass spectrometry for structural confirmation. The development of robust analytical methods has become crucial, with many researchers searching for "chiral separation techniques for secondary alcohols" and "spectroscopic identification of phenylalkanols." These methodologies ensure quality control during scale-up processes from laboratory to pilot plant production.

From a regulatory perspective, proper handling and storage of (2R)-4-methyl-3-phenylpentan-2-ol require standard organic chemical safety protocols. While not classified as hazardous under current guidelines, appropriate laboratory safety measures should be maintained. This includes using chemical fume hoods and personal protective equipment, topics frequently searched by new researchers entering the field of chiral compound synthesis.

The commercial availability of CAS No. 2228001-30-5 through specialty chemical suppliers has expanded in recent years, reflecting growing industrial adoption. Procurement specialists often search for "high-purity chiral alcohol suppliers" and "custom synthesis of (2R)-4-methyl-3-phenylpentan-2-ol," indicating strong market interest. Pricing trends show moderate stability, with fluctuations primarily tied to raw material costs for phenyl-containing precursors.

Future research directions for (2R)-4-methyl-3-phenylpentan-2-ol may explore its utility in metal-organic frameworks (MOFs) as a chiral template or its potential in organocatalysis. The compound's structural features make it an interesting candidate for designing new catalytic systems, a topic generating increasing academic interest as evidenced by publication trends and conference presentations in asymmetric synthesis fields.

For synthetic chemists working with 2228001-30-5, understanding its reaction selectivity in various transformations remains crucial. Common synthetic challenges include controlling diastereoselectivity in subsequent reactions and preventing racemization during derivatization. These practical considerations frequently appear in forum discussions and troubleshooting guides within organic chemistry communities.

In conclusion, (2R)-4-methyl-3-phenylpentan-2-ol represents an important chiral intermediate with diverse applications across multiple industries. Its combination of structural features and stereochemical purity makes it valuable for both research and commercial purposes. As synthetic methodologies advance and analytical techniques improve, the utility of this compound will likely expand, particularly in fields requiring high enantiomeric purity and structural precision.